Methyl 2-Morpholino-2-phenylacetate hydrochloride

Specification

• CAS No.: 27594-62-3
• Molecular Formula: C13H18ClNO3
• Molecular Weight: 271.74 g/mol
• IUPAC Name: methyl 2-morpholin-4-yl-2-phenylacetate;hydrochloride
• Standard InChI: InChI=1S/C13H17NO3.ClH/c1-16-13(15)12(11-5-3-2-4-6-11)14-7-9-17-10-8-14;/h2-6,12H,7-10H2,1H3;1H
• Standard InChI Key: RLDQMNLGXFQJNR-UHFFFAOYSA-N
• SMILES: COC(=O)C(C1=CC=CC=C1)N2CCOCC2.Cl
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1)N2CCOCC2.Cl

Introduction

Chemical and Physical Properties

Methyl 2-morpholino-2-phenylacetate hydrochloride is characterized by specific chemical and physical properties that define its behavior and applications. The compound is identified through various systematic naming conventions and possesses distinctive molecular characteristics.

Basic Identification Data

The compound is registered with precise identification parameters as shown in Table 1.

Table 1: Identification Parameters of Methyl 2-Morpholino-2-phenylacetate Hydrochloride

Parameter	Value
CAS Number	27594-62-3
Free Base CAS Number	100609-91-4
MDL Number	MFCD28099762
Molecular Formula	C₁₃H₁₈ClNO₃
Molecular Weight	271.75 g/mol
IUPAC Name	methyl 2-morpholino-2-phenylacetate hydrochloride
Storage Temperature	Ambient

The compound exists as the hydrochloride salt of its free base form, methyl 2-morpholino-2-phenylacetate. This salt formation contributes to its stability and solubility characteristics, properties important for its handling and application in various research contexts.

Structural Characteristics

Methyl 2-morpholino-2-phenylacetate hydrochloride contains several key functional groups that contribute to its chemical behavior:

• A six-membered morpholine ring

• A phenyl group

• A methyl acetate group

• A hydrochloride salt group

The structural configuration involves the morpholino nitrogen forming a bond to the alpha carbon of the phenylacetic acid methyl ester, with the entire molecule existing as a hydrochloride salt. This arrangement contributes to its specific chemical reactivity and potential biological activities.

Supplier	Product Code	Purity	Available Quantities
Apollo Scientific	OR300892	Not specified	Available in gram quantities
Atlantic Research Chemicals Ltd	ATC456777125	95%	100 mg, 250 mg, 500 mg
Sigma Aldrich	ATC456777125	95%	100 mg ($114.75), 250 mg ($191.25), 500 mg
abcr GmbH	AB540714	Not specified	Not specified

This widespread availability from reputable suppliers indicates the compound's relevance in chemical research and pharmaceutical development.

Related Compounds and Analogues

Understanding the relationship between methyl 2-morpholino-2-phenylacetate hydrochloride and its structural analogues provides valuable context for its potential applications and chemical behavior.

Free Base Form

The free base form, methyl 2-morpholino-2-phenylacetate (CAS: 100609-91-4), has the molecular formula C₁₃H₁₇NO₃ and a molecular weight of 235.279 g/mol. The conversion between the salt form and free base is a common practice in pharmaceutical chemistry to modify properties such as solubility and stability.

Structural Analogues

Several structural analogues share similarities with methyl 2-morpholino-2-phenylacetate hydrochloride:

• Methyl 2-amino-2-phenylacetate hydrochloride (CAS: 15028-40-7): This compound lacks the morpholino group but maintains the phenylacetate backbone.

• Phenylglycine methyl ester hydrochloride: A synonym for methyl 2-amino-2-phenylacetate hydrochloride, illustrating the connection between these compound families.

• Methyl 2-(methylamino)-2-phenylacetate and methyl 2-(benzylamino)-2-phenylacetate: These compounds feature different amine substitutions at the same position as the morpholino group in our target compound.

These relationships indicate that methyl 2-morpholino-2-phenylacetate hydrochloride belongs to a broader family of substituted phenylacetic acid derivatives with potential pharmaceutical relevance.

Synthetic Approaches

While the search results don't provide specific synthesis methods for methyl 2-morpholino-2-phenylacetate hydrochloride, insights can be drawn from related compounds and general synthetic approaches in organic chemistry.

Physical and Chemical Properties

The physical and chemical properties of methyl 2-morpholino-2-phenylacetate hydrochloride influence its behavior in various chemical and biological systems.

Solubility Characteristics

As a hydrochloride salt, the compound is expected to exhibit enhanced water solubility compared to its free base form. This property is particularly relevant for pharmaceutical applications where aqueous solubility often impacts bioavailability and formulation options.

Stability Considerations

The compound is recommended for ambient temperature storage, suggesting reasonable stability under standard laboratory conditions. The hydrochloride salt formation typically enhances stability compared to the free base, particularly regarding oxidation and hydrolysis reactions.